Cas no 630424-83-8 (2-Propenoic acid, 3-(2-chloro-3-methoxyphenyl)-)

• Product Name: 2-Propenoic acid, 3-(2-chloro-3-methoxyphenyl)-
• CAS No: 630424-83-8
• MF: C₁₀H₉ClO₃
• MW: 212.629662275314
• CID: 4081416
• PubChem ID: 119021133
• Update Time: 2025-10-29

2-Propenoic acid, 3-(2-chloro-3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(2-chloro-3-methoxyphenyl)-
• 3-(2-Chloro-3-methoxyphenyl)-2-propenoic acid
• A1-59353
• 630424-83-8
• (E)-3-(2-CHLORO-3-METHOXYPHENYL)ACRYLIC ACID

• Inchi： 1S/C10H9ClO3/c1-14-8-4-2-3-7(10(8)11)5-6-9(12)13/h2-6H,1H3,(H,12,13)
• InChI Key： UXFIXEIODLQLDQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=CC=CC(OC)=C1Cl

Computed Properties

• Exact Mass: 265.9957562Da
• Monoisotopic Mass: 265.9957562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-Propenoic acid, 3-(2-chloro-3-methoxyphenyl)-

Professional Introduction to 2-Propenoic acid, 3-(2-chloro-3-methoxyphenyl) and CAS No. 630424-83-8

2-Propenoic acid, 3-(2-chloro-3-methoxyphenyl), identified by the CAS number 630424-83-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic carboxylic acids, characterized by its unique structural features that include a propenoic acid moiety linked to a phenyl ring substituted with chloro and methoxy groups. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The propenoic acid (also known as acrylic acid) moiety in the molecular structure contributes to the compound's reactivity, particularly in nucleophilic addition reactions. This reactivity is leveraged in synthetic pathways where the compound serves as a precursor for more complex molecules. The chloro and methoxy substituents on the phenyl ring introduce electronic and steric effects that influence the compound's interactions with biological targets. These features make it a promising candidate for further derivatization, leading to potential applications in drug discovery and development.

Recent advancements in medicinal chemistry have highlighted the importance of aromatic carboxylic acids in designing novel therapeutic agents. The structural motif of 2-propenoic acid, 3-(2-chloro-3-methoxyphenyl) aligns well with this trend, as it combines elements known to enhance binding affinity and metabolic stability. Studies have demonstrated that such compounds can exhibit inhibitory activity against various enzymes and receptors, making them relevant in treating conditions ranging from inflammatory diseases to neurological disorders.

In particular, the chloro group on the phenyl ring is known to enhance lipophilicity, which can improve oral bioavailability of drug candidates. Concurrently, the methoxy group can modulate electronic properties, influencing both potency and selectivity. These characteristics have been exploited in recent research aimed at developing small-molecule inhibitors for targets involved in cancer pathways. For instance, derivatives of this compound have shown promise in preclinical studies as modulators of kinases and other enzymes implicated in tumor growth and progression.

The synthesis of 2-propenoic acid, 3-(2-chloro-3-methoxyphenyl) involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include chlorination and methylation reactions on a precursor phenol derivative, followed by esterification or amidation to introduce the propenoic acid functionality. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, aligning with green chemistry principles. These improvements not only enhance scalability but also reduce environmental impact, making the compound more viable for industrial applications.

From a pharmacological perspective, the compound's potential lies in its ability to interact with biological macromolecules through non-covalent bonds. The balance between hydrophobic interactions and hydrogen bonding capabilities provided by its structure allows it to bind effectively to protein targets. This has spurred interest in computational chemistry approaches to predict binding affinities and optimize lead structures. Molecular docking simulations have been particularly useful in identifying key interactions between 2-propenoic acid, 3-(2-chloro-3-methoxyphenyl) and target proteins, guiding experimental efforts toward more potent derivatives.

One notable area of research involves exploring the compound's role as a scaffold for antiviral agents. The structural features present in this molecule mimic natural substrates or inhibitors known to disrupt viral replication cycles. Preliminary studies have indicated that modifications around the chloro and methoxy positions can fine-tune antiviral activity against specific pathogens without significant off-target effects. Such findings are particularly relevant in light of emerging viral threats where rapid development of new therapeutic strategies is essential.

The chemical stability of 2-propenoic acid, 3-(2-chloro-3-methoxyphenyl) under various conditions is another critical consideration for its practical application. Factors such as pH sensitivity, light exposure, and storage temperature must be carefully controlled to maintain efficacy during synthesis, formulation, and administration. Analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor purity and stability throughout the drug development process. These methods ensure that only high-quality material is used in subsequent stages of research or production.

In conclusion,2-propenoic acid, 3-(2-chloro-3-methoxyphenyl) (CAS No. 630424-83-8) represents a compelling example of how structural complexity can be leveraged to develop novel pharmaceuticals. Its unique combination of functional groups makes it a versatile intermediate with broad applications across multiple therapeutic areas. As research continues to uncover new biological targets and synthetic methodologies,this compound is poised to play an increasingly important role in addressing unmet medical needs through innovative drug design.